Cas no 885271-34-1 (Ethyl 7-Methoxy-2H-chromene-3-carboxylate)

Ethyl 7-Methoxy-2H-chromene-3-carboxylate structure

885271-34-1 structure

Product Name:Ethyl 7-Methoxy-2H-chromene-3-carboxylate

CAS No:885271-34-1

MF:C₁₃H₁₄O₄

MW:234.247864246368

MDL:MFCD04114608

CID:710814

PubChem ID:47021941

Update Time:2025-09-21

Ethyl 7-Methoxy-2H-chromene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- 2H-1-Benzopyran-3-carboxylicacid, 7-methoxy-, ethyl ester
- 7-Methoxy-2H-chromene-3-carboxylic acid ethyl ester
- Ethyl 7-methoxy-2H-chromene-3-carboxylate
- Ethyl 7-methoxy-2H-1-benzopyran-3-carboxylate (ACI)
- ETHYL7-METHOXY-2H-CHROMENE-3-CARBOXYLATE
- AB18674
- MFCD04114608
- CS-0341277
- Z293325946
- 885271-34-1
- AKOS024258394
- Ethyl 7-methoxy-2H-1-benzopyran-3-carboxylate
- DTXSID10677646
- DB-077382
- Ethyl 7-Methoxy-2H-chromene-3-carboxylate
- MDL： MFCD04114608
- Inchi： 1S/C13H14O4/c1-3-16-13(14)10-6-9-4-5-11(15-2)7-12(9)17-8-10/h4-7H,3,8H2,1-2H3
- InChI Key： QSPBVDYSFQIUGM-UHFFFAOYSA-N
- SMILES： O=C(C1COC2C(=CC=C(C=2)OC)C=1)OCC

Computed Properties

Exact Mass: 234.08900
Monoisotopic Mass: 234.089
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 311
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2.2
Topological Polar Surface Area: 44.8A^2

Experimental Properties

Density: 1.2±0.1 g/cm3
Melting Point: NA
Boiling Point: 353.5±42.0 °C at 760 mmHg
PSA: 44.76000
LogP: 2.03410
Vapor Pressure: 0.0±0.8 mmHg at 25°C

Ethyl 7-Methoxy-2H-chromene-3-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Ethyl 7-Methoxy-2H-chromene-3-carboxylate Customs Data

HS CODE：2918990090
Customs Data：

China Customs Code:
2918990090

Overview:

2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Ethyl 7-Methoxy-2H-chromene-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E926860-50mg	Ethyl 7-Methoxy-2H-chromene-3-carboxylate	885271-34-1		50mg	$ 50.00	2022-06-05
TRC	E926860-100mg	Ethyl 7-Methoxy-2H-chromene-3-carboxylate	885271-34-1		100mg	$ 65.00	2022-06-05
TRC	E926860-500mg	Ethyl 7-Methoxy-2H-chromene-3-carboxylate	885271-34-1		500mg	$ 210.00	2022-06-05
Chemenu	CM162266-5g	7-Methoxy-2H-chromene-3-carboxylic acid ethyl ester	885271-34-1	95%	5g	$561	2021-06-17
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	33R0049-1g	7-Methoxy-2H-chromene-3-carboxylic acid ethyl ester	885271-34-1	96%	1g	5071.29CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	33R0049-5g	7-Methoxy-2H-chromene-3-carboxylic acid ethyl ester	885271-34-1	96%	5g	20268.21CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	33R0049-500mg	7-Methoxy-2H-chromene-3-carboxylic acid ethyl ester	885271-34-1	96%	500mg	2959.67CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	33R0049-250mg	7-Methoxy-2H-chromene-3-carboxylic acid ethyl ester	885271-34-1	96%	250mg	1908.1CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	33R0049-100mg	7-Methoxy-2H-chromene-3-carboxylic acid ethyl ester	885271-34-1	96%	100mg	1382.31CNY	2021-05-08
eNovation Chemicals LLC	D968238-250mg	7-Methoxy-2H-chromene-3-carboxylic acid ethyl ester	885271-34-1	95%	250mg	$260	2024-07-28

Ethyl 7-Methoxy-2H-chromene-3-carboxylate Suppliers

Amadis Chemical Company Limited

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Audited Supplier

(CAS:885271-34-1)Ethyl 7-Methoxy-2H-chromene-3-carboxylate

Order Number:A862124

Stock Status:in Stock

Quantity:5g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 08:33

Price ($):302.0

Email:sales@amadischem.com

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

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